4-Iodo-3-(methylamino)phenol

• Molecular Formula: C7H8INO
• Molecular Weight: 249.05 g/mol
• IUPAC Name: 4-iodo-3-(methylamino)phenol
• InChI: InChI=1S/C7H8INO/c1-9-7-4-5(10)2-3-6(7)8/h2-4,9-10H,1H3
• InChI Key: VQTXNZWWRFREMP-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C=CC(=C1)O)I

Description

4-Iodo-3-(methylamino)phenol is a phenolic derivative featuring a methylamino group (-NHCH₃) at the third position and an iodine atom at the fourth position of the aromatic ring. Phenolic compounds with halogen and amino substituents are known for their diverse reactivity and biological activities, including antimicrobial and antiviral properties . The iodine substituent in the para position may enhance steric and electronic effects, influencing binding interactions in biological systems or synthetic pathways compared to other halogens or substituents .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Iodo-3-(methylamino)phenol can be achieved through several methods. One common approach involves the iodination of 3-(methylamino)phenol. This can be done using iodine and an oxidizing agent such as sodium hypochlorite or hydrogen peroxide. The reaction typically takes place in an aqueous or organic solvent under controlled temperature conditions to ensure the selective introduction of the iodine atom at the desired position on the benzene ring.

Industrial Production Methods

In an industrial setting, the production of 4-Iodo-3-(methylamino)phenol may involve large-scale iodination processes using continuous flow reactors. These reactors allow for precise control of reaction parameters such as temperature, pressure, and reactant concentrations, leading to higher yields and purity of the final product. Additionally, the use of catalysts and optimized reaction conditions can further enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

4-Iodo-3-(methylamino)phenol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form quinones or other oxidized derivatives.

Reduction: The iodine atom can be reduced to form deiodinated products.

Substitution: The iodine atom can be replaced by other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride can be used.

Substitution: Nucleophiles such as amines, thiols, or alkoxides can be employed in substitution reactions.

Major Products Formed

Oxidation: Quinones or other oxidized phenolic compounds.

Reduction: Deiodinated phenolic compounds.

Substitution: Phenolic compounds with various substituents replacing the iodine atom.

Scientific Research Applications

4-Iodo-3-(methylamino)phenol has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules

Biology: The compound can be used in biochemical assays and as a probe to study enzyme activities and protein interactions.

Industry: The compound can be used in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 4-Iodo-3-(methylamino)phenol involves its interaction with specific molecular targets and pathways. The iodine atom and methylamino group can participate in various chemical interactions, such as hydrogen bonding, halogen bonding, and electrostatic interactions. These interactions can modulate the activity of enzymes, receptors, and other proteins, leading to specific biological effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare 4-Iodo-3-(methylamino)phenol with structurally or functionally related compounds from the evidence:

Compound Name	Substituents (Position)	Key Properties	Biological/Chemical Relevance	References
4-Iodo-3-(methylamino)phenol	-I (4), -NHCH₃ (3)	Hypothesized enhanced steric/electronic effects due to iodine; potential antimicrobial activity inferred from analogs.	Likely reactive in nucleophilic substitutions; iodine may improve bioavailability or toxicity profile.	–
2-[(Methylamino)methyl]phenol	-CH₂NHCH₃ (2)	Antibiofilm (>70% inhibition at 1.25 µM), antivirulence (SarA inhibition), non-cytotoxic.	Targets S. aureus biofilm formation via SarA pathway; synergizes with antibiotics.
4-(Methylamino)phenol	-NHCH₃ (4)	Neurotoxic and hepatotoxic hazards; requires stringent safety protocols.	Used in synthesis but limited bioactivity data; toxicity highlights risks of amino-phenol derivatives.
Sulfone Derivatives (e.g., 4-(methylamino)-o-(methylsulfonyl)phenol)	-SO₂CH₃ (ortho), -NHCH₃ (4)	Ortho sulfonation favored due to amino protonation at low pH; bis-Michael acceptor reactivity.	Demonstrates regioselectivity in synthesis; models for understanding substituent effects.